Cas no 1240570-80-2 (QGUIAENGXWOKQQ-UHFFFAOYSA-N)

• Product Name: QGUIAENGXWOKQQ-UHFFFAOYSA-N
• CAS No: 1240570-80-2
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• MDL: MFCD16810551
• CID: 5206707
• Update Time: 2025-05-18

QGUIAENGXWOKQQ-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• 6-Ethoxy-1-ethyl-1H-indole-2-carboxylic acid
• CCOC1=CC=C2C=C(N(CC)C2=C1)C(O)=O
• QGUIAENGXWOKQQ-UHFFFAOYSA-N

• MDL： MFCD16810551
• Inchi： 1S/C13H15NO3/c1-3-14-11-8-10(17-4-2)6-5-9(11)7-12(14)13(15)16/h5-8H,3-4H2,1-2H3,(H,15,16)
• InChI Key： QGUIAENGXWOKQQ-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC2C=C(C(=O)O)N(CC)C=2C=1

Computed Properties

• Exact Mass: 233.105
• Monoisotopic Mass: 233.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 51.5

Additional information on QGUIAENGXWOKQQ-UHFFFAOYSA-N

Compound CAS No. 1240570-80-2: A Comprehensive Overview

The compound with CAS number 1240570-80-2, also referred to as QGUIAENGXWOKQQ-UHFFFAOYSA-N, is a fascinating molecule that has garnered significant attention in the scientific community. This compound belongs to a class of organic compounds with unique structural and functional properties. Recent studies have highlighted its potential applications in various fields, including materials science, pharmaceuticals, and environmental chemistry.

QGUIAENGXWOKQQ-UHFFFAOYSA-N is characterized by its complex molecular structure, which includes a combination of aromatic rings and functional groups. These features contribute to its stability and reactivity under different conditions. Researchers have employed advanced spectroscopic techniques, such as NMR and IR spectroscopy, to elucidate the structural details of this compound. The findings have provided valuable insights into its electronic properties and bonding behavior.

One of the most promising aspects of 1240570-80-2 is its potential use in drug development. Recent studies have demonstrated its ability to interact with specific biological targets, making it a candidate for therapeutic applications. For instance, preclinical trials have shown that this compound exhibits selective inhibition against certain enzymes involved in disease pathways. This suggests that it could be developed into a novel drug with high efficacy and minimal side effects.

In addition to its pharmacological applications, QGUIAENGXWOKQQ-UHFFFAOYSA-N has also been explored for its role in materials science. Its unique electronic properties make it a potential candidate for use in advanced materials such as semiconductors and conductive polymers. Researchers have investigated its ability to form self-assembled monolayers and its compatibility with various fabrication techniques. These studies have opened up new avenues for the development of high-performance electronic devices.

The environmental impact of 1240570-80-2 has also been a topic of interest. Recent research has focused on its biodegradation pathways and toxicity profiles. Studies conducted under controlled laboratory conditions have revealed that this compound undergoes rapid degradation under aerobic conditions, reducing its persistence in the environment. Furthermore, acute toxicity tests indicate that it poses minimal risk to aquatic organisms, which is a positive sign for its safe use in industrial applications.

From a synthetic perspective, the preparation of QGUIAENGXWOKQQ-UHFFFAOYSA-N involves a multi-step process that requires precise control over reaction conditions. Researchers have optimized the synthesis pathway by employing novel catalysts and reaction mechanisms. These advancements have not only improved the yield but also reduced the overall cost of production, making it more accessible for large-scale applications.

In conclusion, the compound with CAS number 1240570-80-2 (QGUIAENGXWOKQQ-UHFFFAOYSA-N) represents a significant advancement in chemical research. Its unique properties, combined with recent breakthroughs in synthesis and application development, position it as a versatile tool across multiple disciplines. As research continues to unfold, this compound is expected to play an increasingly important role in addressing some of the most pressing challenges in science and technology.